Cas no 948294-38-0 (2-Bromo-1-isothiocyanato-4-(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-1-isothiocyanato-4-(trifluoromethoxy)benzene
• CAS No: 948294-38-0
• MF: C₈H₃BrF₃NOS
• MW: 298.079730272293
• CID: 2852843
• PubChem ID: 26599258
• Update Time: 2025-04-21

2-Bromo-1-isothiocyanato-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(trifluoromethoxy)phenylisothiocyanate
• DTXSID40650260
• 2-Bromo-4-(trifluoromethoxy)phenyl isothiocyanate
• 2-bromo-4-(trifluoromethoxy)isothiocyanate
• MFCD09800656
• SY064426
• 948294-38-0
• FREVEYHDZHNTGJ-UHFFFAOYSA-N
• 2-Bromo-1-isothiocyanato-4-(trifluoromethoxy)benzene

• MDL： MFCD09800656
• Inchi： 1S/C8H3BrF3NOS/c9-6-3-5(14-8(10,11)12)1-2-7(6)13-4-15/h1-3H
• InChI Key： FREVEYHDZHNTGJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OC(F)(F)F)N=C=S

Computed Properties

• Exact Mass: 296.90708Da
• Monoisotopic Mass: 296.90708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 53.7Ų